Cas no 106728-41-0 (3-Amino-1,1,1-trifluoro-5-methylhexan-2-one)

• Product Name: 3-Amino-1,1,1-trifluoro-5-methylhexan-2-one
• CAS No: 106728-41-0
• MF: C₇H₁₂F₃NO
• MW: 183.171492576599
• MDL: MFCD08691386
• CID: 2101692
• Update Time: 2025-10-28

3-Amino-1,1,1-trifluoro-5-methylhexan-2-one Chemical and Physical Properties

Names and Identifiers

• 3-AMINO-1,1,1-TRIFLUORO-5-METHYLHEXAN-2-ONE
• 3-Amino-1,1,1-trifluoro-5-methylhexan-2-one

• MDL： MFCD08691386
• Inchi： 1S/C7H12F3NO/c1-4(2)3-5(11)6(12)7(8,9)10/h4-5H,3,11H2,1-2H3
• InChI Key： NCFDPYIGPNZWPD-UHFFFAOYSA-N
• SMILES： FC(C(C(CC(C)C)N)=O)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 165
• Topological Polar Surface Area: 43.1

Additional information on 3-Amino-1,1,1-trifluoro-5-methylhexan-2-one

Recent Advances in the Study of 3-Amino-1,1,1-trifluoro-5-methylhexan-2-one (CAS: 106728-41-0)

3-Amino-1,1,1-trifluoro-5-methylhexan-2-one (CAS: 106728-41-0) is a fluorinated organic compound that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural and functional properties. Recent studies have explored its potential applications in drug discovery, particularly as a building block for the synthesis of novel bioactive molecules. This research brief aims to provide an overview of the latest findings related to this compound, highlighting its synthetic utility, biological activities, and potential therapeutic implications.

The compound's trifluoromethyl group and amino functionality make it a versatile intermediate in the synthesis of fluorinated analogs of biologically active molecules. Fluorination is a common strategy in medicinal chemistry to enhance the metabolic stability, bioavailability, and binding affinity of drug candidates. Recent work has demonstrated the efficient incorporation of 3-Amino-1,1,1-trifluoro-5-methylhexan-2-one into peptidomimetics and small-molecule inhibitors, yielding compounds with improved pharmacokinetic profiles.

One of the most notable advancements involves the use of this compound in the development of protease inhibitors. Researchers have reported that derivatives of 3-Amino-1,1,1-trifluoro-5-methylhexan-2-one exhibit potent inhibitory activity against serine and cysteine proteases, which are implicated in various diseases, including cancer, viral infections, and inflammatory disorders. Structural studies have revealed that the trifluoromethyl group plays a critical role in stabilizing the inhibitor-enzyme complex through hydrophobic interactions and electrostatic effects.

In addition to its applications in protease inhibition, recent studies have explored the compound's potential as a precursor for the synthesis of fluorinated amino acids. These non-natural amino acids are valuable tools for probing protein structure and function, as well as for the design of peptide-based therapeutics. The incorporation of fluorinated amino acids into peptides can significantly alter their conformational stability and resistance to enzymatic degradation, making them attractive candidates for drug development.

Another area of interest is the compound's role in the synthesis of fluorinated heterocycles. Heterocyclic compounds are a cornerstone of medicinal chemistry, and the introduction of fluorine atoms can dramatically modify their biological activity. Recent publications have described innovative synthetic routes utilizing 3-Amino-1,1,1-trifluoro-5-methylhexan-2-one to access fluorinated pyrazoles, imidazoles, and triazoles, which have shown promising activity in preclinical models of infectious diseases and metabolic disorders.

Despite these advancements, challenges remain in the large-scale synthesis and purification of 3-Amino-1,1,1-trifluoro-5-methylhexan-2-one. Researchers are actively investigating more efficient and sustainable synthetic methodologies to address these issues. Recent progress in catalytic fluorination and flow chemistry has provided new avenues for the scalable production of this compound, with improved yields and reduced environmental impact.

In conclusion, 3-Amino-1,1,1-trifluoro-5-methylhexan-2-one (CAS: 106728-41-0) continues to be a valuable scaffold in chemical biology and drug discovery. Its unique properties and versatility make it a promising candidate for the development of next-generation therapeutics. Future research should focus on expanding its applications, optimizing synthetic protocols, and exploring its mechanistic roles in biological systems. The ongoing studies underscore the importance of fluorinated compounds in modern medicinal chemistry and highlight the potential of this particular molecule to contribute to significant therapeutic breakthroughs.